Anti-oxidative Stress

Description

Anti-oxidative stress refers to the biological mechanisms and processes employed by an organism to counteract or mitigate the damaging effects of oxidative stress. Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these harmful molecules or repair the resulting damage. Anti-oxidative strategies involve enzymatic systems (e.g., superoxide dismutase, catalase) and non-enzymatic antioxidants (e.g., vitamins C and E, glutathione) to maintain cellular homeostasis and protect against oxidative damage.